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Compound of Interest

2-(Dimethylamino)pyrimidine-4-
Compound Name:
carboxylic acid

Cat. No.: B1371923

An In-Depth Technical Guide to the Physicochemical Properties of 2-
(Dimethylamino)pyrimidine-4-carboxylic Acid

Introduction: A Versatile Building Block in Modern
Drug Discovery

2-(Dimethylamino)pyrimidine-4-carboxylic acid (CAS No. 933759-45-6) is a heterocyclic
compound featuring a pyrimidine core, a structure of immense significance in medicinal
chemistry.[1][2] Pyrimidine scaffolds are integral components of DNA and RNA and are found in
a wide array of therapeutic agents, celebrated for their synthetic accessibility and diverse
biological activities.[3] These activities span anti-infective, anticancer, and anti-inflammatory
applications, among others.[3] The pyrimidine ring's unique electronic properties and its
capacity to form hydrogen bonds often enhance the pharmacokinetic and pharmacodynamic
profiles of drug candidates.[3]

Derivatives of this and similar pyrimidine carboxylic acids have been explored for their potential
as enzyme inhibitors and for applications in treating diseases like cancer.[4] As a research
chemical, 2-(Dimethylamino)pyrimidine-4-carboxylic acid serves as a valuable starting
material for the synthesis of novel bioactive molecules.[5][6]

This guide provides a comprehensive overview of the core physicochemical properties of 2-
(Dimethylamino)pyrimidine-4-carboxylic acid. Understanding these characteristics is
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paramount for researchers in drug development, as they fundamentally influence a compound's
behavior in biological systems, from solubility and membrane permeability to formulation and
receptor interaction. Where experimental data is not publicly available, this document provides
robust, field-proven protocols for their determination, empowering scientists to generate the
critical data needed for their research endeavors.

Section 1: Core Molecular and Physical Properties

The foundational properties of a compound provide the initial framework for its chemical identity
and behavior. These identifiers are critical for sourcing, regulatory compliance, and
computational modeling.

Chemical Structure:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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